Cas no 88390-31-2 (Butanoic acid, 2-methyl-4-nitro-, methyl ester, (R)-)
88390-31-2 structure
Product Name:Butanoic acid, 2-methyl-4-nitro-, methyl ester, (R)-
CAS No:88390-31-2
MF:C6H11NO4
MW:161.155842065811
CID:634412
PubChem ID:71408526
Update Time:2025-04-19
Butanoic acid, 2-methyl-4-nitro-, methyl ester, (R)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 2-methyl-4-nitro-, methyl ester, (R)-
- 88390-31-2
- DTXSID70828334
- Methyl (2R)-2-methyl-4-nitrobutanoate
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- Inchi: 1S/C6H11NO4/c1-5(6(8)11-2)3-4-7(9)10/h5H,3-4H2,1-2H3/t5-/m1/s1
- InChI Key: NFPZWOOLCCQVDX-RXMQYKEDSA-N
- SMILES: O(C)C([C@H](C)CC[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 161.06880783g/mol
- Monoisotopic Mass: 161.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 72.1Ų
Butanoic acid, 2-methyl-4-nitro-, methyl ester, (R)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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